![molecular formula C19H21N3O3 B6104723 2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol](/img/structure/B6104723.png)
2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol, also known as DPI, is a small molecule inhibitor that is widely used in scientific research. It is a potent inhibitor of NADPH oxidase, an enzyme complex that generates reactive oxygen species (ROS) in cells. DPI has been extensively studied for its role in various physiological and pathological processes, including inflammation, cancer, and cardiovascular diseases.
Mechanism of Action
2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol inhibits the activity of NADPH oxidase by blocking the electron transfer from NADPH to oxygen, which is a critical step in the generation of ROS. This compound binds to the flavin-containing subunit of NADPH oxidase, which is responsible for transferring electrons to oxygen. By inhibiting this step, this compound prevents the generation of ROS, which can have harmful effects on cells.
Biochemical and Physiological Effects:
This compound has been shown to have different biochemical and physiological effects on cells. It can inhibit the production of ROS, which can have both beneficial and harmful effects on cells. ROS are important signaling molecules that regulate different cellular processes, including cell proliferation, differentiation, and apoptosis. However, excessive production of ROS can lead to oxidative stress, which can damage different cellular components, including DNA, proteins, and lipids.
Advantages and Limitations for Lab Experiments
2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol has several advantages and limitations for lab experiments. One of the main advantages is that it is a potent and specific inhibitor of NADPH oxidase, which makes it a valuable tool for studying the role of this enzyme complex in different biological processes. However, this compound has some limitations, including its potential toxicity and the possibility of off-target effects. Therefore, it is important to use this compound at appropriate concentrations and to confirm its specificity using different techniques, including genetic knockdown and overexpression.
Future Directions
There are several future directions for research on 2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol and its role in different biological processes. One of the main directions is to study the potential therapeutic applications of this compound in different pathological conditions, such as inflammation, cancer, and cardiovascular diseases. This compound has been shown to have anti-inflammatory and anti-cancer effects in different animal models, and therefore, it has the potential to be developed as a new therapeutic agent. Another future direction is to study the potential side effects of this compound and to develop new inhibitors that are more specific and less toxic. Finally, future research should focus on understanding the molecular mechanisms underlying the effects of this compound on different cellular processes, including cell proliferation, differentiation, and apoptosis.
Synthesis Methods
The synthesis of 2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol is a multi-step process that involves the reaction of different chemical compounds. The most common method for synthesizing this compound involves the reaction of 2,6-dimethoxyphenol with 2-bromo-1-(3-pyridin-2-ylpropyl)-1H-imidazole. The resulting product is then purified using different techniques, including column chromatography and recrystallization.
Scientific Research Applications
2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)-1H-imidazol-2-yl]phenol has been extensively used in scientific research as a tool to study the role of NADPH oxidase in different biological processes. It has been shown to inhibit the production of ROS in various cell types, including neutrophils, macrophages, and endothelial cells. This compound has also been used to study the role of NADPH oxidase in different pathological conditions, such as inflammation, cancer, and cardiovascular diseases.
properties
IUPAC Name |
2,6-dimethoxy-4-[1-(3-pyridin-2-ylpropyl)imidazol-2-yl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-24-16-12-14(13-17(25-2)18(16)23)19-21-9-11-22(19)10-5-7-15-6-3-4-8-20-15/h3-4,6,8-9,11-13,23H,5,7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJFQBJQIBZIZMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C2=NC=CN2CCCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.